![molecular formula C14H18N4O2 B5568177 2-(1-azepanyl)-2-oxo-N'-(2-pyridinylmethylene)acetohydrazide](/img/structure/B5568177.png)
2-(1-azepanyl)-2-oxo-N'-(2-pyridinylmethylene)acetohydrazide
Description
2-(1-azepanyl)-2-oxo-N'-(2-pyridinylmethylene)acetohydrazide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicine and agriculture. This compound is also known as APAP and belongs to the class of hydrazide derivatives.
Scientific Research Applications
Antimalarial and Antileukemic Properties
- Complexes of 2-acetylpyridine thiosemicarbazones, which are structurally related to the compound , have been evaluated for their antimalarial and antileukemic properties. These complexes show reduced antimalarial activity but enhanced antileukemic properties when coordinated with metals like Cu(II), Ni(II), Fe(III), and Mn(II) (Scovill, Klayman, & Franchino, 1982).
Analgesic Properties
- N-substituted dibenzoxazepines, which are analogs of a compound similar to the one , have shown analgesic properties and PGE2 antagonism. These compounds have been synthesized and evaluated for their efficacy as analgesics and PGE2 antagonists (Hallinan et al., 1993).
Antianxiety Activity
- Pyridine derivatives synthesized from related compounds have demonstrated significant antianxiety activity, comparable to that of Diazepam (Amr, Mohamed, Abdel-Hafez, & Abdalla, 2008).
Antitumor Activity
- Metal complexes of hydrazone-oxime ligands derived from related compounds have been tested for their anti-proliferative activity against various human cell lines, showing significant potential in cancer treatment (El-saied, Salem, Shakdofa, Al‐Hakimi, & Radwan, 2018).
Synthesis and Structural Analysis
- Research has been conducted on the synthesis and structural characterization of novel pyridine-based hydrazone derivatives. These studies include detailed analysis using density functional theory and X-ray crystallography, highlighting the importance of hydrogen bonding in the structure of these compounds (Khalid et al., 2021).
Fluorescent Heterocycles
- A study explored the synthesis of annelated 2-amino pyridines through a coupling-isomerization-enamine-addition-cyclocondensation sequence. These heterocycles have been found to be highly fluorescent and partially pH sensitive, contributing to advancements in materials science and bioimaging applications (Schramm, Dediu, Oeser, & Müller, 2006).
Properties
IUPAC Name |
2-(azepan-1-yl)-2-oxo-N-[(E)-pyridin-2-ylmethylideneamino]acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N4O2/c19-13(14(20)18-9-5-1-2-6-10-18)17-16-11-12-7-3-4-8-15-12/h3-4,7-8,11H,1-2,5-6,9-10H2,(H,17,19)/b16-11+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MFJCIQAEKBAHGV-LFIBNONCSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCN(CC1)C(=O)C(=O)NN=CC2=CC=CC=N2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CCCN(CC1)C(=O)C(=O)N/N=C/C2=CC=CC=N2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N4O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701328325 | |
Record name | 2-(azepan-1-yl)-2-oxo-N-[(E)-pyridin-2-ylmethylideneamino]acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701328325 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
274.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
40.9 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID26661829 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS No. |
352461-03-1 | |
Record name | 2-(azepan-1-yl)-2-oxo-N-[(E)-pyridin-2-ylmethylideneamino]acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701328325 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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